N-(2-chlorobenzyl)-2-{1-[(3-ethyl-2-oxo-2,3-dihydro-1,3-benzoxazol-6-yl)sulfonyl]piperidin-4-yl}acetamide

• IUPAC Name: N-(2-methoxyphenyl)-4-methyl-N-[[5-methyl-2-(4-methylphenyl)-1,3-oxazol-4-yl]methyl]benzenesulfonamide
• InChI: InChI=1S/C26H26N2O4S/c1-18-9-13-21(14-10-18)26-27-23(20(3)32-26)17-28(24-7-5-6-8-25(24)31-4)33(29,30)22-15-11-19(2)12-16-22/h5-16H,17H2,1-4H3
• InChI Key: PMMGFMMTLDSMRU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NC(=C(O2)C)CN(C3=CC=CC=C3OC)S(=O)(=O)C4=CC=C(C=C4)C
• Molecular Formula: C26H26N2O4S
• Molecular Weight: 462.6 g/mol

Description

N-(2-chlorobenzyl)-2-{1-[(3-ethyl-2-oxo-2,3-dihydro-1,3-benzoxazol-6-yl)sulfonyl]piperidin-4-yl}acetamide is a useful research compound. Its molecular formula is C26H26N2O4S and its molecular weight is 462.56. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

The compound has been synthesized and characterized as part of efforts to explore its potential applications in medicinal chemistry. One study focused on the synthesis of acetamide derivatives bearing azinane and 1,3,4-oxadiazole heterocyclic cores to evaluate their antibacterial potentials. These compounds, including our compound of interest, were synthesized through a series of steps involving ethyl piperidin-4-carboxylate, corroborated by various spectroscopic techniques such as infrared (IR), electron impact mass spectrometry (EIMS), and proton/carbon nuclear magnetic resonance (1H/13C-NMR) (Kashif Iqbal et al., 2017).

Antibacterial Activity

The antibacterial activity of synthesized acetamide derivatives was evaluated, showing moderate inhibitors against Gram-negative bacterial strains. Specifically, one compound exhibited significant growth inhibition against various bacterial strains, highlighting the potential for these compounds in developing new antibacterial agents (Kashif Iqbal et al., 2017).

Anti-enzymatic Potential

Another aspect of research has focused on evaluating the anti-enzymatic potential of synthesized compounds. A study synthesized a series of N-substituted derivatives and assessed their antibacterial and anti-enzymatic potential, highlighting some compounds as good inhibitors of gram-negative bacterial strains and exhibiting low potential against lipoxygenase (LOX) enzyme, which is crucial for understanding their cytotoxic behavior (K. Nafeesa et al., 2017).